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Compound of Interest

Compound Name: 1,1-Diphenylpropane

Cat. No.: B075321

Essential Safety and Handling Guide for 1,1-
Diphenylpropane

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,1-Diphenylpropane (CAS No.
1530-03-6). Adherence to these protocols is essential for ensuring personal safety and
maintaining a secure laboratory environment.

It is important to note that safety data sheets (SDS) for 1,1-Diphenylpropane present some
conflicting hazard information. While some sources classify it as not hazardous under OSHA's
2012 Hazard Communication Standard[1][2], others indicate that it may cause skin, eye, and
respiratory irritation[3][4]. Therefore, a cautious approach is recommended, and the protective
measures outlined in this guide should be followed.

Physicochemical Data

A summary of the key quantitative data for 1,1-Diphenylpropane is provided below.
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Property

Value

Molecular Formula

C15H16[4][5]

Molecular Weight 196.29 g/mol [3][4]
Appearance Colorless viscous liquid[5]
Boiling Point 278.85°C[4]

Melting Point 13.7°C[4]

Density 0.995 g/cm?3[4]

Refractive Index

1.5640[4][5]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 1,1-Diphenylpropane.
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PPE Category Specification Rationale

Wear safety glasses with side-
shields conforming to NIOSH
or EN166 standards[1][6]. For

Eye/Face Protection o ) and potential eye irritation[2]
activities with a splash hazard, 3]

Protects against direct contact

use chemical safety

goggles|6].

Wear chemical-resistant
gloves (e.g., nitrile rubber) and
) ] inspect them before use[6]. A Prevents skin contact and
Skin Protection R
standard lab coat or other potential irritation[3][4].
protective clothing is required

to prevent skin contact[1][6].

Under normal laboratory
conditions with adequate
ventilation (e.g., in a chemical ) )
_ Protects against potential
fume hood), respiratory ) S
_ _ o _ respiratory tract irritation if
Respiratory Protection protection is typically not
vapors or aerosols are

required[1]. If ventilation is
generated[3][4].

poor or irritation is
experienced, use a NIOSH-

approved respirator[6].

Operational and Disposal Plan

A systematic workflow is critical for safety and environmental protection. The following sections
provide step-by-step guidance for handling 1,1-Diphenylpropane from preparation through
disposal.

Experimental Protocols: Step-by-Step Handling Guide

1. Preparation and Workspace Setup

» Review Safety Data Sheet (SDS): Before any work begins, thoroughly read and understand
the most current SDS for 1,1-Diphenylpropane.
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Prepare Workspace: Ensure all handling of 1,1-Diphenylpropane occurs in a well-ventilated
area, preferably within a certified chemical fume hood[2][6].

Assemble Materials: Have all necessary equipment and materials, including spill cleanup
supplies, readily available.

Don PPE: Put on all required PPE as detailed in the table above.
. Chemical Handling

Avoid Contact: Prevent direct contact with skin, eyes, and clothing[1].
Prevent Inhalation: Avoid ingesting or inhaling the substance[1].

Safe Storage: Keep the container tightly closed in a dry, cool, and well-ventilated location[1]
[2]. Store away from incompatible materials such as strong oxidizing agents[7].

. Spill Response

Small Spills: Wipe up the spill with an absorbent, inert material (e.g., cloth, vermiculite, or dry
sand)[2]. Clean the surface thoroughly to remove any residual contamination[2]. Place the
absorbent material into a suitable, sealed container for disposal[6].

Large Spills: Evacuate the area. Stop the flow of the material if it is safe to do so[2]. Contain
the spill using dikes or absorbents and prevent it from entering drains[2][8].

. First Aid Measures

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention[1].

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least
15 minutes. If skin irritation develops or persists, seek medical attention[1][2].

Inhalation: Move the person to fresh air. If symptoms occur, get medical attention
immediately[1].
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 Ingestion: Rinse the mouth with water and then drink plenty of water. If symptoms occur, get
medical attention[1][2].

Disposal Plan

o Waste Collection: Collect all chemical waste, including contaminated PPE and absorbent
materials from spills, in a clearly labeled and sealed container[6]. Do not mix with other
waste.

» Disposal Protocol: Chemical waste generators must consult local, regional, and national
regulations to ensure complete and accurate classification and disposal[1]. Dispose of the
chemical waste through a licensed professional waste disposal service[6]. Do not dispose of
it down the drain[6]. Handle uncleaned containers as you would the product itself.

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1,1-
Diphenylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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